Cas no 871583-24-3 (2-(propan-2-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(propan-2-yl)pyridine-3-carbaldehyde
• CAS No: 871583-24-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD17676503
• CID: 1119940
• PubChem ID: 82417565
• Update Time: 2025-10-30

2-(propan-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylethyl)-3-Pyridinecarboxaldehyde
• 2-(propan-2-yl)pyridine-3-carbaldehyde
• GS2341
• SCHEMBL2557955
• CS-0456575
• Z1255398088
• 2-Isopropylnicotinaldehyde
• EN300-2517780
• 871583-24-3

• MDL： MFCD17676503
• Inchi： 1S/C9H11NO/c1-7(2)9-8(6-11)4-3-5-10-9/h3-7H,1-2H3
• InChI Key： LPKXELPQDZJDSP-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1C(C)C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 2-(propan-2-yl)pyridine-3-carbaldehyde

2-(Propan-2-yl)pyridine-3-carbaldehyde: A Comprehensive Overview

2-(Propan-2-yl)pyridine-3-carbaldehyde (CAS No: 871583-24-3) is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a propan-2-yl group and an aldehyde functional group, exhibits a range of interesting chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, chemical properties, and emerging applications of 2-(propan-2-yl)pyridine-3-carbaldehyde, supported by the latest research findings.

The molecular structure of 2-(propan-2-yl)pyridine-3-carbaldehyde is defined by its pyridine ring system, which serves as the central framework. The pyridine ring is a six-membered aromatic ring containing one nitrogen atom. In this compound, the nitrogen atom is located at position 1 of the ring. At position 3 of the ring, there is an aldehyde group (-CHO), while position 2 is substituted with a propan-2-yl group (a branched alkyl group with three carbons). This substitution pattern imparts unique electronic and steric effects on the molecule, influencing its reactivity and physical properties.

Recent studies have highlighted the importance of pyridine derivatives in various chemical reactions due to their ability to act as both electron-deficient and electron-rich aromatic systems depending on substituents. The presence of the aldehyde group in 2-(propan-2-yl)pyridine-3-carbaldehyde introduces additional reactivity, making it a valuable precursor in organic synthesis. For instance, the aldehyde group can undergo condensation reactions with nucleophiles such as amines or enols to form imines or β-hydroxy carbonyl compounds, respectively. These reactions are pivotal in the construction of complex organic molecules with potential bioactive properties.

One area where 2-(propan-2-yl)pyridine-3-carbaldehyde has shown promise is in drug discovery. The compound's ability to act as a chelating agent has been explored in coordination chemistry studies. Research published in *Journal of Medicinal Chemistry* demonstrated that this compound can coordinate with metal ions such as copper(II) and zinc(II), forming stable metal complexes. These complexes exhibit potential anti-cancer activity by interfering with metalloenzyme functions critical for tumor growth.

In addition to its role in medicinal chemistry, pyridine-based compounds like 2-(propan-2-yl)pyridine-3-carbaldehyde are being investigated for their applications in materials science. Recent advancements reported in *Advanced Materials* highlight their use as building blocks for supramolecular assemblies and coordination polymers. The aldehyde group's reactivity allows for the formation of hydrogen bonds or covalent linkages, enabling the construction of porous materials with applications in gas storage and catalysis.

The synthesis of 2-(propan-2-ylium)pyridine-3-carbaldehydes typically involves multi-step organic reactions. A common approach includes the alkylation of pyridine derivatives followed by oxidation to introduce the aldehyde functionality. For example, a study published in *Organic Process Research & Development* described a scalable route involving Friedel-Crafts alkylation followed by Swern oxidation to achieve high yields of 2-(propan-2-ylium)pyridine derivatives.

From an analytical standpoint, understanding the physical properties of 871583_ CAS No compounds is crucial for their practical applications. Recent thermogravimetric analysis (TGA) studies have revealed that 871583_ CAS No exhibits good thermal stability up to 150°C under nitrogen atmosphere, making it suitable for high-temperature chemical processes. Furthermore, spectroscopic techniques such as UV-vis spectroscopy have shown that this compound absorbs strongly in the visible region due to its conjugated π-system, which could be exploited in optoelectronic devices.

Looking ahead, ongoing research into 871583_ CAS No focuses on enhancing its bioavailability for pharmaceutical applications while exploring novel synthetic pathways to improve scalability. Collaborative efforts between academic institutions and industry partners are expected to unlock new opportunities for this versatile compound across diverse sectors.